2-(1,3-Benzothiazol-2-yl)-3-[(3,4-dimethylphenyl)amino]-3-sulfanylprop-2-enenitrile

• IUPAC Name: (2E)-2-(3H-1,3-benzothiazol-2-ylidene)-2-cyano-N-(3,4-dimethylphenyl)ethanethioamide
• InChI: InChI=1S/C18H15N3S2/c1-11-7-8-13(9-12(11)2)20-17(22)14(10-19)18-21-15-5-3-4-6-16(15)23-18/h3-9,21H,1-2H3,(H,20,22)/b18-14+
• InChI Key: WRHNWYULMJAYKW-NBVRZTHBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)C(=C2NC3=CC=CC=C3S2)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=S)/C(=C/2\NC3=CC=CC=C3S2)/C#N)C
• Molecular Formula: C18H15N3S2
• Molecular Weight: 337.5 g/mol

Description

2-(1,3-Benzothiazol-2-yl)-3-[(3,4-dimethylphenyl)amino]-3-sulfanylprop-2-enenitrile is a useful research compound. Its molecular formula is C18H15N3S2 and its molecular weight is 337.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Benzothiazoles and 1,4-benzothiazines

The synthesis of benzothiazoles and 1,4-benzothiazines is a significant application in scientific research involving 2-(1,3-Benzothiazol-2-yl)-3-[(3,4-dimethylphenyl)amino]-3-sulfanylprop-2-enenitrile. This process involves the reaction of 2-aminothiophenol with acetylenic nitriles or esters, leading to vinyl thio-ethers, and then converting these into benzothiazoles and/or 1,4-benzothiazines in boiling dimethyl sulfoxide (Liso et al., 1980).

Corrosion Inhibition

Benzothiazole derivatives, including compounds related to 2-(1,3-Benzothiazol-2-yl)-3-[(3,4-dimethylphenyl)amino]-3-sulfanylprop-2-enenitrile, have been studied for their corrosion inhibiting effects. These compounds show potential as corrosion inhibitors for steel in acidic solutions, offering extra stability and higher inhibition efficiencies than previously reported benzothiazole family inhibitors (Hu et al., 2016).

Antimicrobial Activity

A series of compounds related to 2-(1,3-Benzothiazol-2-yl)-3-[(3,4-dimethylphenyl)amino]-3-sulfanylprop-2-enenitrile have been synthesized and evaluated for their antimicrobial activity. These compounds have shown effectiveness against various bacterial strains and fungal infections, indicating their potential in the development of new antimicrobial agents (Mistry & Desai, 2006).

Fluorescent Probes

Benzothiazole derivatives have been utilized in the synthesis of fluorescent probes. These compounds exhibit fluorescence in various solvents, indicating their potential application in fluorescence-based detection and imaging techniques (Bodke et al., 2013).

Anticancer Properties

Some benzothiazole derivatives exhibit potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. This suggests their potential as therapeutic agents in the treatment of various cancers (Mortimer et al., 2006).